Cas no 116071-28-4 (1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde)

• Product Name: 1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde
• CAS No: 116071-28-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1100174
• PubChem ID: 11469489
• Update Time: 2025-04-20

1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde
• 1-prop-2-enylindole-2-carbaldehyde
• 1H-Indole-2-carboxaldehyde, 1-(2-propenyl)-
• DTXSID80466847
• SCHEMBL14387230
• 116071-28-4

• Inchi： 1S/C12H11NO/c1-2-7-13-11(9-14)8-10-5-3-4-6-12(10)13/h2-6,8-9H,1,7H2
• InChI Key： HEVKPTDQDYIIMQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC=CC=2N1CC=C

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22Ų